4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one

• IUPAC Name: 4-(4-ethylbenzoyl)-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C17H16N2O2/c1-2-12-7-9-13(10-8-12)17(21)19-11-16(20)18-14-5-3-4-6-15(14)19/h3-10H,2,11H2,1H3,(H,18,20)
• InChI Key: XMMLDLSRCJGWKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CC(=O)NC3=CC=CC=C32
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one (EBQ) is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one exerts its biological activity by inhibiting the activity of certain enzymes, including topoisomerases and histone deacetylases (HDACs). These enzymes are involved in various cellular processes, including DNA replication, transcription, and repair. By inhibiting their activity, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one can disrupt these processes and induce cell death in cancer cells.
Biochemical and Physiological Effects
4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. In addition to its anticancer activity, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has also been shown to possess anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential in other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been shown to exhibit potent biological activity at low concentrations, making it a promising candidate for further development. However, one limitation of using 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one. One area of interest is the development of new analogs with improved potency and selectivity for specific targets. Another area of interest is the investigation of the potential applications of 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one in other fields, such as materials science and organic electronics. Additionally, further studies are needed to elucidate the exact mechanism of action of 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one and its potential side effects in vivo.

Synthesis Methods

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one can be synthesized through a multi-step process starting from 4-ethylbenzoic acid. The first step involves the esterification of the acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with o-phenylenediamine to produce the intermediate compound, 4-ethyl-2-(phenylimino)pentanoic acid ethyl ester. The final step involves the cyclization of the intermediate compound with phosphorus oxychloride to form the desired product, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one.

Scientific Research Applications

4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been investigated as a potential anticancer agent due to its ability to inhibit the activity of certain enzymes involved in cancer cell growth. In material science, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been used as a building block for the synthesis of new organic materials with unique properties. In organic electronics, 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been utilized as a hole-transporting material in organic light-emitting diodes (OLEDs).